Cas no 68867-66-3 (N-[3-(octadecyloxy)propyl]propane-1,3-diamine)
![N-[3-(octadecyloxy)propyl]propane-1,3-diamine structure](https://www.kuujia.com/scimg/cas/68867-66-3x500.png)
68867-66-3 structure
Product name:N-[3-(octadecyloxy)propyl]propane-1,3-diamine
N-[3-(octadecyloxy)propyl]propane-1,3-diamine Chemical and Physical Properties
Names and Identifiers
-
- N-[3-(octadecyloxy)propyl]propane-1,3-diamine
- N'-(3-octadecoxypropyl)propane-1,3-diamine
- 1,3-Propanediamine, N-(3-(octadecyloxy)propyl)-
- 1,3-Propanediamine, N1-(3-(octadecyloxy)propyl)-
- N-(3-(Octadecyloxy)propyl)propane-1,3-diamine
- N-(3-Octadecyloxypropyl)-1,3-propanediamine
- EINECS 272-523-4
- SCHEMBL10908560
- 68867-66-3
- DTXSID6071792
- NS00036729
- 1,3-Propanediamine, N-[3-(octadecyloxy)propyl]-
- IIGPZNTWBXMEFO-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C24H52N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23-27-24-19-22-26-21-18-20-25/h26H,2-25H2,1H3
- InChI Key: IIGPZNTWBXMEFO-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCOCCCNCCCN
Computed Properties
- Exact Mass: 384.40826
- Monoisotopic Mass: 384.408
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 24
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 47.3Ų
Experimental Properties
- Density: 0.867
- Boiling Point: 486.3°C at 760 mmHg
- Flash Point: 247.9°C
- Refractive Index: 1.462
- PSA: 47.28
N-[3-(octadecyloxy)propyl]propane-1,3-diamine Related Literature
-
Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
-
Zhengyi Di,Mingyan Wu Dalton Trans., 2020,49, 8836-8840
-
Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
-
Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
-
Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
68867-66-3 (N-[3-(octadecyloxy)propyl]propane-1,3-diamine) Related Products
- 72162-46-0(1,3-Propanediamine,N-[3-(isodecyloxy)propyl]-)
- 1421453-68-0(1-cyclohexyl-3-3-(furan-2-yl)-3-hydroxypropylurea)
- 2171946-86-2(2-(5-cyclobutyl-1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine)
- 2229526-53-6(5-(2-methyloxiran-2-yl)-1-benzofuran)
- 57266-87-2(Silane, [(1E)-1-butyl-1-hexen-1-yl]trimethyl-)
- 1803984-82-8(6-(Aminomethyl)-2,3-diiodo-4-(trifluoromethoxy)pyridine)
- 1804377-70-5(2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-acetonitrile)
- 1175744-50-9(1H-Indol-6-amine, 2-(4-chlorophenyl)-4-(propylsulfonyl)-)
- 851195-35-2(1H-Pyrrole-2-carboxylicacid, 3-(4-bromophenyl)-4-cyano-5-ethyl-1-methyl-, ethyl ester)
- 2172035-25-3(tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpyrrolidine-1-carboxylate)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

pengshengyue
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
